Cas no 58906-38-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- NSC406095
- SCHEMBL21082715
- NSC-406095
- DTXSID30324246
- Benzoylphenylharnstoffe
- 58906-38-0
- (4-benzoylphenyl)urea
-
-
- Inchi： InChI=1S/C14H12N2O2/c15-14(18)16-12-8-6-11(7-9-12)13(17)10-4-2-1-3-5-10/h1-9H,(H3,15,16,18)
- InChI Key： YHDZEWCDUYQNNT-UHFFFAOYSA-N
- SMILES： C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)NC(=O)N
Computed Properties
- Exact Mass: 240.08996
- Monoisotopic Mass: 240.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.2Ų
- XLogP3: 2
Experimental Properties
- PSA: 72.19
Related Literature
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Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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